Cas no 186357-34-6 (4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine)

4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine structure
186357-34-6 structure
Product Name:4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine
CAS No:186357-34-6
MF:C7H7F3N2O2S
MW:240.202890634537
CID:2921780
PubChem ID:11149140
Update Time:2025-04-21

4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • MLS-0111556.0001
    • 4-Methyl-2-(methylsulfonyl)-6-(trifluoromethyl)pyrimidine
    • 186357-34-6
    • SCHEMBL76774
    • CHEMBL1378032
    • Inchi: 1S/C7H7F3N2O2S/c1-4-3-5(7(8,9)10)12-6(11-4)15(2,13)14/h3H,1-2H3
    • InChI Key: WJWGFBJKNPGBQS-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=C(C)C=C(C(F)(F)F)N=1)(=O)=O

Computed Properties

  • Exact Mass: 240.01803313Da
  • Monoisotopic Mass: 240.01803313Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68.3Ų
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